Cas no 2034275-95-9 (2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine)

• Product Name: 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine
• CAS No: 2034275-95-9
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6203726
• PubChem ID: 119100735
• Update Time: 2025-10-20

2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine
• AKOS026701463
• (6-isopropoxypyridin-3-yl)(3-(pyridin-4-yloxy)piperidin-1-yl)methanone
• 2-(propan-2-yloxy)-5-[3-(pyridin-4-yloxy)piperidine-1-carbonyl]pyridine
• (6-propan-2-yloxypyridin-3-yl)-(3-pyridin-4-yloxypiperidin-1-yl)methanone
• 2034275-95-9
• F6480-0951

• Inchi： 1S/C19H23N3O3/c1-14(2)24-18-6-5-15(12-21-18)19(23)22-11-3-4-17(13-22)25-16-7-9-20-10-8-16/h5-10,12,14,17H,3-4,11,13H2,1-2H3
• InChI Key： VKRZKMKWWDIYBP-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(C2C=NC(=CC=2)OC(C)C)=O)CCC1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine

Recent Advances in the Study of 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine (CAS: 2034275-95-9)

The compound 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine (CAS: 2034275-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific kinase enzymes, which are often implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine exhibits high binding affinity for the ATP-binding site of certain kinases, thereby inhibiting their activity. The study utilized X-ray crystallography and molecular docking simulations to validate the compound's mechanism of action, providing a structural basis for its inhibitory effects.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) reported that 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine can selectively bind to specific GPCR subtypes, influencing downstream signaling pathways. This finding opens new avenues for the development of targeted therapies for neurological and metabolic disorders, where GPCRs play a critical role.

The synthetic accessibility of 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine has also been a focal point of recent studies. A team of researchers from the University of Cambridge published a novel synthetic route in Organic Letters (2023), which significantly improves the yield and purity of the compound. The method involves a multi-step process that includes a key piperidine ring formation and subsequent functionalization, offering a scalable approach for industrial production.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine. Preliminary in vivo studies have indicated variability in bioavailability and metabolic stability, necessitating further structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to enhance the compound's therapeutic efficacy and reduce off-target effects.

In conclusion, 2-(propan-2-yloxy)-5-3-(pyridin-4-yloxy)piperidine-1-carbonylpyridine (CAS: 2034275-95-9) represents a promising scaffold for drug development, with applications spanning oncology, neurology, and metabolic diseases. Ongoing research aims to address its limitations while capitalizing on its unique pharmacological properties. The compound's versatility and potential for customization make it a valuable candidate for future therapeutic innovations.